Cas no 774-50-5 (5-(4-fluorophenyl)-1,3-thiazol-2-amine)
774-50-5 structure
5-(4-fluorophenyl)-1,3-thiazol-2-amine Properties
Names and Identifiers
-
- 5-(4-Fluorophenyl)thiazol-2-amine
- 2-Amino-5-(4-fluorophenyl)thiazole
- 2-AMINO-5-(4-FLUOROPHENYL)-THIAZOLE
- 5-(4-FLUOROPHENYL)-2-THIAZOLAMINE
- 5-(4-fluorophenyl)thiazol-2-ylamine
- 5-(4-fluoro-phenyl)-thiazol-2-ylamine
- AK120839
- KB-195922
- EN300-96081
- 774-50-5
- DTXSID30501277
- E97746
- Z732776460
- 5-(4-fluorophenyl)-1,3-thiazol-2-amine
- AKOS010254397
- SCHEMBL4831643
- DB-295720
- MFCD05864559
- +Expand
-
- MFCD05864559
- ADOSTLZJKSBUSD-UHFFFAOYSA-N
- InChI=1S/C9H7FN2S/c10-7-3-1-6(2-4-7)8-5-12-9(11)13-8/h1-5H,(H2,11,12)
- C1=C(C=CC(=C1)F)C2=CNC(=N)S2
Computed Properties
- 194.03151
- 2
- 2
- 1
- 194.03139757g/mol
- 13
- 171
- 0
- 0
- 0
- 0
- 0
- 1
- 2.4
- 67.2Ų
Experimental Properties
- 38.91
- 359.1 °C at 760 mmHg
- 171 °C
- 1.349
5-(4-fluorophenyl)-1,3-thiazol-2-amine Price
5-(4-fluorophenyl)-1,3-thiazol-2-amine Related Literature
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Tong Wu,Ming Xiang,Ya Cao,Jian Kang,Feng Yang RSC Adv., 2015,5, 43496-43507
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Lea Bogner,Zechao Yang,Martina Corso,Roland Fitzner,Peter Bäuerle,Katharina J. Franke,José Ignacio Pascual,Petra Tegeder Phys. Chem. Chem. Phys., 2015,17, 27118-27126
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Naijin Wu,Baoshan Li,Jianjun Liu,Shengli Zuo,Yunchen Zhao RSC Adv., 2016,6, 13461-13468
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Bao Li,Xiaomei Dai,Xianggao Meng,Tianle Zhang,Chengmei Liu,Kaichao Yu Dalton Trans., 2013,42, 2588-2593
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Shujun Zhang,Qiang Li,Qingfeng Yan,Yiling Zhang,Troy Ansell,Jun Luo,Thomas R. Shrout J. Mater. Chem. C, 2016,4, 4568-4576
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Sanggon Kim J. Mater. Chem. C, 2019,7, 3696-3696
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In Gyoung Ju,Seong Min Hong,Soo-Won Yun,Eugene Huh,Dong-Hyun Kim,Sun Yeou Kim Food Funct., 2021,12, 12161-12161
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Bing Liu,Wenping Li,Jiao Zheng,Qiang Lin,Xin Zhang,Junwei Zhang,Feng Jiang,Yuebing Xu,Xiaohao Liu Catal. Sci. Technol., 2018,8, 5288-5301
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10. Front cover
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:774-50-5)5-(4-fluorophenyl)-1,3-thiazol-2-amine
99%
1g
764